Cas no 2104721-29-9 (1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol)
1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol
- 3-Furanmethanol, 3-(aminomethyl)-α-ethyltetrahydro-2,2-dimethyl-
- 1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol
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- Inchi: 1S/C10H21NO2/c1-4-8(12)10(7-11)5-6-13-9(10,2)3/h8,12H,4-7,11H2,1-3H3
- InChI Key: DNCVVKXKVVDCCP-UHFFFAOYSA-N
- SMILES: O1CCC(CN)(C(CC)O)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- XLogP3: 0.3
- Topological Polar Surface Area: 55.5
1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-684150-0.05g |
1-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol |
2104721-29-9 | 0.05g |
$1020.0 | 2023-03-10 | ||
| Enamine | EN300-684150-0.1g |
1-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol |
2104721-29-9 | 0.1g |
$1068.0 | 2023-03-10 | ||
| Enamine | EN300-684150-0.25g |
1-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol |
2104721-29-9 | 0.25g |
$1117.0 | 2023-03-10 | ||
| Enamine | EN300-684150-0.5g |
1-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol |
2104721-29-9 | 0.5g |
$1165.0 | 2023-03-10 | ||
| Enamine | EN300-684150-1.0g |
1-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol |
2104721-29-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-684150-2.5g |
1-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol |
2104721-29-9 | 2.5g |
$2379.0 | 2023-03-10 | ||
| Enamine | EN300-684150-5.0g |
1-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol |
2104721-29-9 | 5.0g |
$3520.0 | 2023-03-10 | ||
| Enamine | EN300-684150-10.0g |
1-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol |
2104721-29-9 | 10.0g |
$5221.0 | 2023-03-10 |
1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol
Recent Advances in the Study of 1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol (CAS: 2104721-29-9)
The compound 1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol (CAS: 2104721-29-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Its structural framework, featuring an aminomethyl group and a propanol moiety, makes it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of various derivatives, which have shown promising activity in preclinical models of neurological and inflammatory diseases.
One of the key advancements in the study of 1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol is its application in the development of small-molecule modulators of protein-protein interactions. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for specific protein targets involved in neurodegenerative disorders. The study employed a combination of computational docking and in vitro assays to validate the binding efficacy and selectivity of these derivatives.
In addition to its therapeutic potential, the compound has also been investigated for its pharmacokinetic properties. A study published in Drug Metabolism and Disposition reported favorable absorption and distribution profiles for 1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol, suggesting its suitability for oral administration. Furthermore, the compound demonstrated minimal toxicity in animal models, underscoring its potential as a safe and effective drug candidate.
Another area of interest is the compound's role in the development of prodrugs. Researchers have explored its use as a carrier for targeted drug delivery, leveraging its ability to undergo enzymatic cleavage in specific tissues. This approach has shown promise in enhancing the bioavailability and reducing the side effects of conventional therapeutics.
In conclusion, the latest research on 1-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]propan-1-ol (CAS: 2104721-29-9) highlights its multifaceted potential in drug discovery and development. Its structural versatility, combined with favorable pharmacokinetic and safety profiles, positions it as a valuable tool for the design of next-generation therapeutics. Future studies are expected to further explore its applications in treating complex diseases and optimizing its clinical efficacy.
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